Cas no 6441-64-1 (8-Hydroxy-5,7-dinitronaphthalene-1-sulfonic acid sodium salt)

• Product Name: 8-Hydroxy-5,7-dinitronaphthalene-1-sulfonic acid sodium salt
• CAS No: 6441-64-1
• MF: C₁₀H₆N₂NaO₈S
• MW: 337.218012332916
• CID: 505949
• Update Time: 2023-11-19

8-Hydroxy-5,7-dinitronaphthalene-1-sulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8-hydroxy-5,7-dinitro-, sodium salt (1:1)
• 8-Hydroxy-5,7-dinitronaphthalene-1-sulfonic acid sodium salt
• 1-Naphthalenesulfonicacid, 8-hydroxy-5,7-dinitro-, monosodium salt (8CI,9CI)
• Brilliant Yellow
• Brilliant Yellow (acid dye)
• C.I. 10317
• C.I.10317
• CID 101654120

• Inchi： 1S/C10H6N2O8S.Na/c13-10-7(12(16)17)4-6(11(14)15)5-2-1-3-8(9(5)10)21(18,19)20;/h1-4,13H,(H,18,19,20);/q;+1
• InChI Key： QKDZECUMFFCDBQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC(=C(C2=1)O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 336.974
• Monoisotopic Mass: 336.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175